4-[4-(cyclopropylmethyl)piperazin-1-yl]cyclohexan-1-amine;4-methylbenzenesulfonic acid

Specification

• Molecular Formula: C35H51N3O9S3
• Molecular Weight: 754.0 g/mol
• IUPAC Name: 4-[4-(cyclopropylmethyl)piperazin-1-yl]cyclohexan-1-amine;4-methylbenzenesulfonic acid
• Standard InChI: InChI=1S/C14H27N3.3C7H8O3S/c15-13-3-5-14(6-4-13)17-9-7-16(8-10-17)11-12-1-2-12;3*1-6-2-4-7(5-3-6)11(8,9)10/h12-14H,1-11,15H2;3*2-5H,1H3,(H,8,9,10)
• Standard InChI Key: RDVNFVVSKSUDFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.CC1=CC=C(C=C1)S(=O)(=O)O.CC1=CC=C(C=C1)S(=O)(=O)O.C1CC1CN2CCN(CC2)C3CCC(CC3)N

Introduction

The compound 4-[4-(cyclopropylmethyl)piperazin-1-yl]cyclohexan-1-amine; 4-methylbenzenesulfonic acid is a complex organic molecule that combines a piperazine derivative with a sulfonic acid moiety. This combination enhances the compound's solubility and reactivity, making it valuable for various applications in pharmaceuticals and materials science. The piperazine structure is known for its presence in pharmacologically active compounds, often interacting with neurotransmitter systems.

Biological Interactions

• Neuroactive Properties: The piperazine component is known for its interaction with neurotransmitter systems, which can influence various physiological and behavioral functions.

• Solubility Enhancement: The sulfonic acid moiety enhances solubility in biological fluids, potentially improving bioavailability and efficacy in pharmaceutical applications.

Pharmaceutical Applications

• Pharmaceutical Use: The compound's unique dual functionality makes it particularly valuable in pharmaceutical applications, where both neuroactive properties and enhanced solubility are beneficial.

• Safety and Efficacy: Interaction studies are critical for understanding how this compound behaves in biological systems, essential for evaluating safety and efficacy before clinical applications.

Data and Tables

While specific data tables for 4-[4-(cyclopropylmethyl)piperazin-1-yl]cyclohexan-1-amine; 4-methylbenzenesulfonic acid are not readily available, the following table summarizes key aspects of similar compounds and their applications:

Compound Feature	Description	Application
Piperazine Structure	Known for interaction with neurotransmitter systems	Pharmaceutical applications
Sulfonic Acid Moiety	Enhances solubility in biological fluids	Improved bioavailability
Cyclohexane Ring	Part of the molecular structure contributing to stability	Various chemical processes
Cyclopropylmethyl Substituent	Contributes to unique molecular properties	Potential for diverse biological activities